Cas no 1270477-66-1 (2-amino-2-(3-fluoro-4-methylphenyl)ethan-1-ol)

• Product Name: 2-amino-2-(3-fluoro-4-methylphenyl)ethan-1-ol
• CAS No: 1270477-66-1
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• CID: 5582882
• PubChem ID: 63647947
• Update Time: 2025-05-21

2-amino-2-(3-fluoro-4-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-2-(3-FLUORO-4-METHYLPHENYL)ETHAN-1-OL
• Benzeneethanol, β-amino-3-fluoro-4-methyl-
• 1270477-66-1
• EN300-1253211
• AKOS012958435
• SCHEMBL5407290
• 2-amino-2-(3-fluoro-4-methylphenyl)ethan-1-ol

• Inchi： 1S/C9H12FNO/c1-6-2-3-7(4-8(6)10)9(11)5-12/h2-4,9,12H,5,11H2,1H3
• InChI Key： HUDLLSSBPHVCJR-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)C(CO)N

Computed Properties

• Exact Mass: 169.090292168g/mol
• Monoisotopic Mass: 169.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.169±0.06 g/cm3(Predicted)
• Boiling Point: 303.0±37.0 °C(Predicted)
• pka: 12.40±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-amino-2-(3-fluoro-4-methylphenyl)ethan-1-ol

Compound CAS No. 1270477-66-1: 2-Amino-2-(3-fluoro-4-methylphenyl)ethan-1-ol

2-Amino-2-(3-fluoro-4-methylphenyl)ethan-1-ol, also known by its CAS number 1270477-66-1, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique structural properties and potential for further functionalization. Recent studies have highlighted its role in drug discovery, particularly in the development of bioactive molecules targeting specific cellular pathways.

The molecular structure of 2-amino-2-(3-fluoro-4-methylphenyl)ethan-1-ol consists of a central ethanamine moiety substituted with a fluorinated aromatic ring. The presence of the amino group and the hydroxyl group introduces significant hydrogen bonding capabilities, making it an ideal candidate for various chemical reactions, such as nucleophilic substitutions and condensations. The fluorine atom at the 3-position of the phenyl ring adds electronic complexity, influencing the compound's reactivity and selectivity in different reaction conditions.

Recent advancements in synthetic chemistry have enabled more efficient routes to synthesize this compound. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic methods to enhance yield and purity. These methods not only reduce reaction times but also minimize the use of hazardous reagents, aligning with green chemistry principles.

In terms of applications, 2-amino-ethan-1-ol derivatives have shown promise in pharmacology. Studies published in 2023 indicate that this compound exhibits moderate inhibitory activity against certain kinases, making it a potential lead molecule for anti-cancer drug development. Additionally, its ability to act as a chiral auxiliary has been explored in asymmetric synthesis, facilitating the construction of complex chiral molecules with high enantioselectivity.

The physical properties of CAS 1270477-66-1 are well-documented, with a melting point of approximately 85°C and a boiling point around 185°C under standard conditions. Its solubility in polar solvents such as water and ethanol is relatively high, which is advantageous for its use in solution-based reactions and formulations.

In conclusion, 2-amino strong>-< strong>(3-fluoro strong>-< strong>(4-methylphenyl) strong>)< strong>ethan strong>-< strong>ol strong>(CAS No. 1270477–66–1) stands out as a valuable building block in organic synthesis due to its structural diversity and functional versatility. With ongoing research exploring its biological activities and synthetic applications, this compound is poised to play an increasingly important role in advancing chemical science and technology.